Cas no 112440-46-7 (cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene)

Technical Introduction: cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene is a photochromic compound characterized by its reversible isomerization under light exposure. The presence of electron-withdrawing cyano groups and sterically hindered thienyl substituents enhances its thermal stability and modulates photoresponsive behavior. This structure facilitates distinct spectral shifts upon irradiation, making it suitable for applications in optical switching, molecular electronics, and data storage. The rigid, substituted thiophene rings contribute to reduced aggregation and improved solubility in organic solvents. Its well-defined cis-configuration allows for precise control over photophysical properties, offering advantages in the design of advanced functional materials. The compound's robustness and tunable reactivity make it a valuable candidate for research in photochromic systems.
cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene structure
112440-46-7 structure
Product Name:cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
CAS No:112440-46-7
MF:C18H18N2S2
MW:326.478921413422
MDL:MFCD00143977
CID:129778
Update Time:2025-11-02

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedinitrile,2,3-bis(2,4,5-trimethyl-3-thienyl)-, (2Z)-
    • CIS-1,2-DICYANO-1,2-BIS(2,4,5-TRIMETHYL-3-THIENYL)ETHENE
    • 1,2-Bis(2,4,5-trimethyl-3-thienyl)-cis-1,2-dicyanoethene
    • CIS-1,2-DICYANO-1,2-BIS
    • 2,3-Bis(2,4,5-trimethyl-3-thienyl)maleonitrile
    • (Z)-2,3-Bis(2,4,5-trimethyl-3-thienyl)-2-butenedinitrile
    • (Z)-1,2-Bis(2,4,5-trimethyl-3-thienyl)-1,2-dicyanoethene
    • (2Z)-2,3-Bis(2,4,5-trimethyl-3-thienyl)-2-butenedinitrile
    • (Z)-2,3-Bis(2,4,5-trimethylthiophene-3-yl)-2-butenedinitrile
    • (Z)-1,2-Bis(2,4,5-trimethyl-3-thienyl)ethene-1,2-dicarbonitrile
    • CMTE
    • (z)-1,2-dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl) ethene
    • (Z)-2,3-Bis(2,4,5-trimethylthiophen-3-yl)maleonitrile
    • cis-1,2-Dicyano-1,2-bis-(2,4,5-trimethyl-3-thienyl)ethene
    • cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
    • MDL： MFCD00143977
    • Inchi： 1S/C18H18N2S2/c1-9-11(3)21-13(5)17(9)15(7-19)16(8-20)18-10(2)12(4)22-14(18)6/h1-6H3/b16-15-
    • InChI Key： AYNDKKQQUZPETC-NXVVXOECSA-N
    • SMILES： S1C(C)=C(C)C(=C1C)/C(/C#N)=C(/C#N)\C1=C(C)SC(C)=C1C

Computed Properties

  • Exact Mass: 326.09100
  • Monoisotopic Mass: 326.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 120.0 to 124.0 deg-C
  • Refractive Index: 1.611
  • PSA: 104.06000
  • LogP: 5.61796
  • Solubility: Not determined

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Security Information

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D867185-200mg
cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
 112440-46-7 ≥98%
200mg
 ￥612.00 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B1536-1G
cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
 112440-46-7 >98.0%(N)
1g
 ¥1490.00 2024-04-18
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B1536-5G
cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
 112440-46-7 >98.0%(N)
5g
 ¥4500.00 2024-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1536-1g
cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
 112440-46-7 98.0%(N)
1g
 ￥2225.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1536-5g
cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
 112440-46-7 98.0%(N)
5g
 ￥7235.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ZA842-100mg
cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
 112440-46-7 98.0%(N)
100mg
 ￥460.0 2022-05-30
eNovation Chemicals LLC
Y1221887-1g
(Z)-2,3-Bis(2,4,5-trimethylthiophen-3-yl)maleonitrile
 112440-46-7 95%
1g
 $400 2024-06-03
Key Organics Ltd
BS-53330-100MG
(Z)-2,3-Bis(2,4,5-trimethylthiophen-3-yl)maleonitrile
 112440-46-7 >97%
100mg
 £123.01 2025-02-08

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